Cas no 1260629-83-1 (N-(2H-1,3-benzodioxol-5-yl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide
• CAS No: 1260629-83-1
• MF: C₁₈H₁₇N₃O₅S
• MW: 387.40968298912
• CID: 5321418
• Update Time: 2025-08-02

N-(2H-1,3-benzodioxol-5-yl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-(2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide
• STL073660
• N-(1,3-benzodioxol-5-yl)-2-(2,4-dioxo-3-propylthieno[3,2-d]pyrimidin-1-yl)acetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• Inchi： 1S/C18H17N3O5S/c1-2-6-20-17(23)16-12(5-7-27-16)21(18(20)24)9-15(22)19-11-3-4-13-14(8-11)26-10-25-13/h3-5,7-8H,2,6,9-10H2,1H3,(H,19,22)
• InChI Key： XDFXURBZLIYLEW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2CC(NC1=CC=C2C(=C1)OCO2)=O)=O)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 618
• XLogP3: 2.4
• Topological Polar Surface Area: 116

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

N-(2H-1,3-Benzodioxol-5-yl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide: A Comprehensive Overview

The compound N-(2H-1,3-benzodioxol-5-yl)-2-{2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide (CAS No. 1260629-83-1) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known for their potential bioactivity and versatility in drug design. The benzodioxole moiety and the thienopyrimidine core are key structural elements that contribute to its unique properties.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. The thienopyrimidine ring system is known for its ability to interact with various biological targets, including kinases and other enzymes involved in disease pathways. The integration of a benzodioxole group further enhances the molecule's pharmacokinetic properties, making it a promising candidate for drug discovery.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various strategies to optimize the synthesis pathway, ensuring high yields and purity. The use of molecular modeling and computational chemistry has played a pivotal role in understanding the compound's stability and reactivity.

One of the most exciting developments related to this compound is its potential application in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that N-(2H-1,3-benzodioxol-5-yl)-2-{2,4-dioxo-3-propyl...}acetamide exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. This finding has opened new avenues for research into Alzheimer's disease and other related conditions.

In addition to its therapeutic potential, this compound has also been studied for its role in enzyme inhibition. The propyl group attached to the thienopyrimidine core contributes to its ability to bind to specific enzyme active sites, making it a valuable tool in enzymology research. Recent advancements in structural biology have provided deeper insights into the molecular interactions that govern its activity.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and pharmacologists have worked together to explore its mechanistic properties and optimize its therapeutic profile. The integration of in vitro and in vivo studies has been instrumental in validating its efficacy and safety.

Looking ahead, the future of N-(2H-1,3-benzodioxol-5-yl)-2-{...}acetamide lies in further exploration of its pharmacokinetics and toxicity profiles. Ongoing clinical trials are expected to provide critical data on its suitability as a drug candidate. Moreover, researchers are investigating ways to enhance its bioavailability and reduce potential side effects through structural modifications.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{...}acetamide (CAS No. 1260629-83) represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound holds great potential for revolutionizing the treatment of various diseases.